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Compound of Interest

2-Chloropyrimidine-4-carboxylic
Compound Name: d
aci

Cat. No.: B133435

Technical Support Center: 2-Chloropyrimidine-4-
carboxylic acid

This guide provides essential safety and handling information for researchers, scientists, and
drug development professionals working with 2-Chloropyrimidine-4-carboxylic acid.

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards associated with 2-Chloropyrimidine-4-carboxylic acid?

Al: 2-Chloropyrimidine-4-carboxylic acid is classified as a hazardous substance. The
primary hazards include:

Skin irritation[1][2]

Serious eye irritation[1][2]

May cause respiratory irritation[1][2]

Harmful if swallowed[2][3]

Q2: What personal protective equipment (PPE) is required when handling this compound?
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A2: Appropriate PPE must be worn at all times when handling 2-Chloropyrimidine-4-
carboxylic acid. This includes:

o Eye Protection: Chemical safety goggles or glasses that meet European standard EN 166.[1]
e Hand Protection: Chemical-resistant protective gloves.[1]

o Skin and Body Protection: A lab coat or other appropriate protective clothing to prevent skin
exposure.[1]

o Respiratory Protection: For small-scale laboratory use, ensure adequate ventilation. For
larger quantities or in case of insufficient ventilation, a NIOSH/MSHA or European Standard
EN 149 approved respirator should be used.[1][4]

Q3: How should 2-Chloropyrimidine-4-carboxylic acid be stored?

A3: Store the compound in a tightly closed container in a dry, cool, and well-ventilated place.[1]
Some suppliers recommend refrigeration. Keep it away from incompatible materials such as
bases, amines, and reducing agents.[1]

Q4: What should | do in case of accidental exposure?
A4: Immediate action is crucial in case of exposure:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Seek medical attention.[1][4] If present, remove contact lenses and continue rinsing.

[1]

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.[1]
[4] Remove contaminated clothing and shoes. If skin irritation occurs, get medical
advice/attention.[4]

¢ Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if symptoms occur.[1][4]

 Ingestion: Clean the mouth with water and drink plenty of water afterward. Seek medical
attention if symptoms occur.[1][4]
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Troubleshooting Guide

Scenario 1: A small amount of 2-Chloropyrimidine-4-carboxylic acid powder has been spilled
on the lab bench.

o Immediate Action: Cordon off the area to prevent further contamination.

o Personal Protection: Ensure you are wearing the appropriate PPE, including gloves, safety
goggles, and a lab coat.

o Cleanup Procedure: Mix the spilled material with sand or another inert absorbent material.
Sweep up the mixture and place it in a tightly closed container for disposal.

o Decontamination: Clean the spill area thoroughly with a suitable solvent and then with soap
and water.

» Waste Disposal: Dispose of the waste in accordance with local, state, and federal
regulations.

Scenario 2: The compound appears discolored or has an unusual odor.
e Do Not Use: Do not use the compound if you suspect it has degraded.

o Check Storage Conditions: Verify that the compound has been stored according to the
recommended guidelines (cool, dry, well-ventilated, and away from incompatible
substances).

o Contact Supplier: If the integrity of the compound is in doubt, contact the supplier for further
instructions or a replacement.

Quantitative Data
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Property Value Reference
Molecular Formula C5H3CIN202 [1]
Molecular Weight 158.54 g/mol [1]

Melting Point 145 -151°C [3]

Boiling Point 273.0 £50.0 °C at 760 mmHg

Experimental Protocols & Methodologies

While specific experimental protocols will vary based on the research application, the following
general guidelines should always be followed:

» Risk Assessment: Before starting any experiment, perform a thorough risk assessment that
considers the hazards of 2-Chloropyrimidine-4-carboxylic acid and all other reagents
being used.

» Ventilation: Always handle this compound in a well-ventilated area, preferably within a
chemical fume hood.

e Handling: Avoid creating dust.[1] Do not get the compound in your eyes, on your skin, or on
your clothing.[1] Avoid ingestion and inhalation.[1]

e Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
laboratory.[1] Remove and wash contaminated clothing before reuse.[1]

Visualizations
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Spill of 2-Chloropyrimidine-4-carboxylic acid

Collect Spill Mixture }—»
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Isolate Spill Area H Don Appropriate PPE

Decontaminate Area H Dispose of Waste Properly H Report Incident

Contain Spill with Inert Material

PPE Selection for Handling 2-Chloropyrimidine-4-carboxylic acid

Handling the Compound?

Small Scale / Lab Use?

Standard PPE:
- Safety Goggles
- Gloves
- Lab Coat

Large Scale / Insufficient Ventilation?

Enhanced PPE:
- Standard PPE
- Respiratory Protection

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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